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Compound of Interest

Compound Name: PD-334581

Cat. No.: B15614767 Get Quote

Note on Compound Identification: The compound "PD-334581" was not found in the available

literature. Based on the nomenclature of similar compounds, it is highly probable that this is a

typographical error for PD-0332991, a well-characterized and widely used selective inhibitor of

Cyclin-Dependent Kinase 4 and 6 (CDK4/6), also known as Palbociclib. The following

application notes and protocols are based on the properties and handling of Palbociclib (PD-

0332991).

Palbociclib is a potent and selective inhibitor of CDK4 and CDK6, which are key regulators of

the cell cycle.[1] By inhibiting CDK4/6, Palbociclib prevents the phosphorylation of the

Retinoblastoma (Rb) protein, leading to a G1 cell cycle arrest and suppression of tumor cell

proliferation.[1][2][3] These characteristics make it a valuable tool for research in oncology and

cell cycle regulation.

Quantitative Data Summary
The following tables provide a summary of the solubility and storage conditions for Palbociclib

(PD-0332991) and its hydrochloride (HCl) and isethionate salt forms.

Table 1: Solubility of Palbociclib (PD-0332991) and its Salts
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Form Solvent Solubility
Molar
Concentration (at
max solubility)

Palbociclib (Free

Base)
DMSO >2 mg/mL >4.47 mM

Palbociclib HCl
DMSO (warmed to

50°C)
14 mg/mL 28.92 mM

Water (warmed to

50°C)
12 mg/mL 24.79 mM

Ethanol Insoluble N/A

Palbociclib Isethionate DMSO >28.7 mg/mL >50.03 mM

Water ≥26.8 mg/mL ≥46.72 mM

Ethanol Insoluble N/A

Data compiled from multiple sources.[1][4][5][6] Warming to 37°C or 50°C and/or sonication

can aid in the dissolution of Palbociclib.[4][5][6]

Table 2: Storage and Stability of Palbociclib (PD-0332991)

Form Storage Condition Stability

Lyophilized Powder -20°C, desiccated Up to 3 years

Stock Solution in DMSO -20°C
Up to 1 month or several

months[4][6]

-80°C Up to 1 year

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.
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Protocol 1: Preparation of a 10 mM Palbociclib Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Palbociclib (free base,

M.Wt: 447.53 g/mol ) or Palbociclib HCl (M.Wt: 483.99 g/mol ) in DMSO. Adjust calculations

based on the specific form and molecular weight of the compound provided by the supplier.

Materials:

Palbociclib (PD-0332991) powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of Palbociclib powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Palbociclib powder. For example, to

prepare 1 mL of a 10 mM stock solution of Palbociclib HCl, weigh 4.84 mg.

Dissolution: Add the appropriate volume of DMSO to the powder. For the example above,

add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to dissolve the compound. If necessary, warm

the tube in a 37°C water bath for 10 minutes and/or sonicate in an ultrasonic bath for a short

period to ensure complete dissolution.[4][6] Visually inspect the solution to ensure there are

no undissolved particulates.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles and maintain the
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stability of the compound.

Storage: Store the aliquots at -20°C for short to medium-term storage or at -80°C for long-

term storage.

Visualizations
Palbociclib (PD-0332991) Signaling Pathway
Caption: Mechanism of action of Palbociclib (PD-0332991).

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a Palbociclib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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